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Compound of Interest

Compound Name:
(2,6-Dimethylmorpholin-4-yl)acetic

acid

Cat. No.: B1637318

Get Quote

Executive Summary
[cis-2,6-Dimethylmorpholin-4-yl]acetic acid (CAS: 142893-66-1) is a functionalized heterocyclic

building block used primarily to introduce the pharmacologically privileged cis-2,6-

dimethylmorpholine moiety into drug candidates.[1] This specific stereoisomer is favored in

drug design over its trans counterpart due to its defined conformational lock, which enhances

binding selectivity and metabolic stability. The acetic acid side chain at the

-position (position 4) serves as a versatile "handle" for amide coupling, making it an ideal linker
for PROTACs, solubility enhancers, and kinase inhibitors.
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Property Data

IUPAC Name
2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]acetic

acid

CAS Number 142893-66-1

Molecular Formula

Molecular Weight 173.21 g/mol

SMILES C[C@H]1CN(CC(=O)O)CO1

pKa (Calc.) Acid: ~3.8

Conformational Dynamics (The "Cis-Lock")
The biological value of this compound stems from the stereochemistry of the morpholine ring.

Cis-Conformation: In the cis-isomer, both methyl groups at positions 2 and 6 adopt an

equatorial orientation in the chair conformation. This is the thermodynamic minimum, as it

avoids the high-energy 1,3-diaxial interactions present in the trans isomer (where one methyl

would be axial).

N-Inversion: The nitrogen atom undergoes rapid pyramidal inversion, but the bulky acetic

acid group will predominantly occupy the equatorial position to minimize steric clash with the

axial protons of the ring.

Figure 1: Conformational Stability Logic
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Caption: The cis-isomer (left) is thermodynamically preferred due to diequatorial methyl

positioning. Synthesis retains this configuration.

Synthesis & Manufacturing
The industrial synthesis typically employs a nucleophilic substitution (N-alkylation) strategy. The

starting material, cis-2,6-dimethylmorpholine, is reacted with a haloacetic acid derivative under

basic conditions.

Synthetic Route[2]
Reagents:cis-2,6-Dimethylmorpholine, Chloroacetic acid (or Ethyl bromoacetate).

Base: Sodium Hydroxide (NaOH) or Potassium Carbonate (

).

Solvent: Water (for green chemistry) or Acetonitrile/Ethanol.

Figure 2: Synthesis Workflow
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Caption: Step-wise synthesis via N-alkylation under basic conditions followed by isoelectric

precipitation.

Detailed Experimental Protocol
Note: This protocol is adapted from standard procedures for morpholine acetic acid derivatives.

Reaction Setup: In a 250 mL round-bottom flask, dissolve chloroacetic acid (1.0 eq) in water.

Neutralize carefully with NaOH (1.0 eq) at 0°C to form the sodium chloroacetate in situ.

Addition: Add cis-2,6-dimethylmorpholine (1.0 eq) dropwise to the solution while maintaining

the temperature below 10°C.

Reflux: Add an additional equivalent of NaOH (1.1 eq) and heat the mixture to 60–80°C for

4–6 hours. Monitor consumption of the amine by TLC or LC-MS.

Workup: Cool the reaction mixture to room temperature. Acidify carefully with concentrated

HCl to pH ~4.0 (the isoelectric point).

Isolation: The product often precipitates as a white solid. If no precipitate forms, evaporate

the water and extract the solid residue with hot ethanol (to separate from NaCl).

Purification: Recrystallize from ethanol/ether or acetone.

Applications in Drug Discovery[3][4]
Solubility Enhancement
The cis-2,6-dimethylmorpholine motif is superior to a standard morpholine ring for modulating

lipophilicity. The two methyl groups introduce a "grease" factor that can improve blood-brain

barrier (BBB) penetration while the ether oxygen maintains water solubility. The acetic acid tail

allows this group to be attached to hydrophobic drug scaffolds via amide bonds.

Pharmacophore in Kinase Inhibitors
This moiety appears in the chemical space of several kinase inhibitors (e.g., Sonidegib

analogs). The dimethyl groups restrict the rotation of the morpholine ring when bound to a

protein pocket, reducing the entropic penalty of binding.
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Mechanism: The acetic acid group acts as a linker to attach the morpholine "head" to the

kinase-binding "core" (e.g., a pyridine or pyrimidine scaffold).

PROTAC Linkers
In Proteolysis Targeting Chimeras (PROTACs), the length and rigidity of the linker are crucial.

[cis-2,6-Dimethylmorpholin-4-yl]acetic acid provides a short, semi-rigid linker that can orient the

E3 ligase ligand relative to the target protein.

Analytical Characterization
To validate the structure, researchers should look for the following diagnostic signals:

Proton NMR ( H NMR, 400 MHz, )
1.0–1.2 ppm (d, 6H): Methyl groups (doublet due to coupling with CH).

2.3–2.5 ppm (t, 2H): Axial protons on the ring (C3/C5).

2.8–3.0 ppm (d, 2H): Equatorial protons on the ring.

3.2 ppm (s, 2H): Singlet for the

methylene group.

3.6–3.8 ppm (m, 2H): Methine protons (C2/C6) adjacent to oxygen.

Mass Spectrometry
ESI-MS (+): Calculated

. Expect a strong peak at m/z 174.1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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